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Compound of Interest

Compound Name: 1-O-Methyl-2-deoxy-D-ribose

Cat. No.: B019945

An In-Depth Technical Guide on 1-O-Methyl-2-deoxy-D-ribose

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This document provides core
information regarding 1-O-Methyl-2-deoxy-D-ribose, a derivative of ribose.

Core Molecular Data

The fundamental quantitative data for 1-O-Methyl-2-deoxy-D-ribose is summarized below.
This information is critical for experimental design, stoichiometric calculations, and analytical
characterization.

Property Value
Molecular Formula CeH1204[1][2][3][4]1[5][6][7]
Molecular Weight 148.16 g/mol [1][2][3][4][5][7]

Experimental Protocols

While specific experimental protocols for the synthesis or application of 1-O-Methyl-2-deoxy-
D-ribose can vary, a general principle involves the introduction of a methoxy protective group
at the anomeric carbon position of 2-deoxy-D-ribose under acidic conditions.[1][8] This one-
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step reaction is a convenient method for its preparation.[1][8] For detailed synthetic
procedures, researchers are encouraged to consult relevant chemical literature.

Visualizations

To illustrate the logical relationship between the compound's name and its core molecular data,
the following diagram is provided.

Molecular Formula

. has CsH120a4
1-O-Methyl-2-deoxy-D-ribose >
Molecular Weight

148.16 g/mol

Click to download full resolution via product page

Core properties of 1-O-Methyl-2-deoxy-D-ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019945#1-0-methyl-2-deoxy-d-ribose-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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